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Compound of Interest

Compound Name: VU0155094

Cat. No.: B1676656

Application Notes and Protocols: VU0155094
For Researchers, Scientists, and Drug Development
Professionals

Introduction

VU0155094 is a positive allosteric modulator (PAM) that exhibits differential activity across
group lll metabotropic glutamate receptors (mGIuRs), including mGIluR4, mGIuR6, mGIuR7,
and mGIuR8.[1][2][3] As a PAM, VU0155094 does not typically activate the receptor directly but
enhances the response of the receptor to an orthosteric agonist, such as glutamate.[1][4] This
modulation of group Il mGIluRs, which are predominantly presynaptic and regulate
neurotransmitter release, makes VU0155094 a valuable tool for studying the physiological
roles of these receptors and for potential therapeutic development in neurological and
psychiatric disorders.[2][3]

This document provides detailed protocols for the preparation of VU0155094 stock solutions
and subsequent working concentrations for various experimental applications.
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Property Value Source
Molecular Weight 436.52 g/mol [5]
CAS Number 731006-86-3 [5]
Appearance White to light yellow solid [5]
Storage of Solid -20°C for 3 years, 4°C for 2 5]

years

Storage of Stock Solution

-80°C for 6 months; -20°C for 1

month

[5]16]

Solubility
Solvent Concentration Notes Source
Requires sonication.
Use newly opened,
100 mg/mL (229.08
DMSO anhydrous DMSO as [5]

mM)

the compound is

hygroscopic.

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

2.5 mg/mL (5.73 mM)

Requires sonication

and warming to 80°C.

[5]

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

2.5 mg/mL (5.73 mM)

Requires sonication

and warming to 80°C.

[5]

10% DMSO, 90%
Corn Ol

2.5 mg/mL (5.73 mM)

Requires sonication

and warming to 80°C.

[5]

In Vitro Efficacy
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Receptor ] VU0155094
Assay Type Agonist Source
Subtype Potency (ECso)
Thallium flux Glutamate
rat mGIluR8 1.6 uM [1]
(GIRK) (EC20)
Calcium
o Glutamate
human mGIluR4 mobilization 3.2uM [1]
) (EC20)
(Gqid)
Calcium
rat mGIuR7 mobilization L-AP4 (EC2o0) 1.5uM [1]
(Galb)
Calcium
o Glutamate
rat mGIluR8 mobilization 900 nM [1]
(EC20)
(Galb)

Experimental Protocols
Protocol 1: Preparation of a 10 mM VU0155094 Stock
Solution in DMSO

This protocol details the preparation of a high-concentration stock solution of VU0155094,

which can be stored for later use.

Materials:

e VU0155094 powder

Vortex mixer

Analytical balance

Sonicator (optional)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Procedure:

Allow the VU0155094 powder to equilibrate to room temperature before opening the vial to
prevent condensation.

e Weigh out the desired amount of VU0155094 powder using an analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.365 mg of VU0155094.

e Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM stock solution,
the required volume can be calculated using the following formula: Volume (mL) = (Mass
(mg) / 436.52 ( g/mol )) / 10 (mmol/L) * 1000

» Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
sonicate the solution for short intervals to aid dissolution.[5]

e Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[5][6]

Protocol 2: Preparation of Working Concentrations for In
Vitro Assays

This protocol describes the dilution of the DMSO stock solution to prepare working
concentrations for cell-based assays.

Materials:

e 10 mM VU0155094 stock solution in DMSO

o Appropriate assay buffer (e.g., Hank's Balanced Salt Solution (HBSS), DMEM)
o Sterile microcentrifuge tubes

o Pipettes

Procedure:
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Thaw a single aliquot of the 10 mM VU0155094 stock solution at room temperature.

Perform serial dilutions of the stock solution in the assay buffer to achieve the desired final
concentrations. It is recommended to prepare intermediate dilutions to ensure accuracy.

For example, to prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:100 dilution followed by a 1:10 dilution.

Ensure that the final concentration of DMSO in the working solution is low (typically < 0.1%)
to avoid solvent-induced cellular toxicity. A vehicle control containing the same final
concentration of DMSO should be included in all experiments.

In a typical experiment, cells would be pre-incubated with the VU0155094 working solution
for a specified period before the addition of an agonist.[1] For instance, in a calcium
mobilization assay, cells might be pre-treated with VU0155094 for 2 minutes prior to the
addition of an EC20 concentration of glutamate or another agonist.[1]
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VU0155094 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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